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Compound of Interest

Compound Name: (Dichloromethyl)cyclohexane

Cat. No.: B15211015 Get Quote

Disclaimer: This document provides a comprehensive overview of the available safety,

handling, and toxicity information for (Dichloromethyl)cyclohexane (CAS No. 24099-71-6). It

is intended for use by researchers, scientists, and drug development professionals. Direct

toxicological data for this specific compound is limited. Therefore, much of the guidance

provided is based on the chemical's structure, data from analogous compounds (dichlorinated

alkanes and cyclohexyl derivatives), and general principles of chemical safety. All users should

exercise caution and consult with a qualified safety professional before handling this

substance.

Chemical and Physical Properties
Limited experimental data is available for the physical and chemical properties of

(Dichloromethyl)cyclohexane. The following table summarizes computed data.[1]
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Property Value Source

Molecular Formula C₇H₁₂Cl₂ PubChem[1]

Molecular Weight 167.07 g/mol PubChem[1]

CAS Number 24099-71-6 PubChem[1]

IUPAC Name dichloromethylcyclohexane PubChem[1]

SMILES C1CCC(CC1)C(Cl)Cl PubChem[1]

InChI
InChI=1S/C7H12Cl2/c8-7(9)6-

4-2-1-3-5-6/h6-7H,1-5H2
PubChem[1]

Computed XLogP3 3.9 PubChem[1]

Hazard Identification and GHS Classification
A specific Globally Harmonized System (GHS) classification for (Dichloromethyl)cyclohexane
is not readily available. However, based on its structure as a dichlorinated alkane and a

cyclohexane derivative, the following potential hazards should be considered.

Inferred Potential Hazards:

Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or

if inhaled. Chlorinated hydrocarbons can exhibit toxicity to the liver, kidneys, and central

nervous system.

Skin Corrosion/Irritation: Likely to be a skin irritant. Prolonged or repeated contact may

cause dermatitis.

Serious Eye Damage/Eye Irritation: Likely to cause serious eye irritation.

Aspiration Hazard: If the substance is a liquid, it may be an aspiration hazard if swallowed.

Environmental Hazards: Potentially harmful to aquatic life.

Toxicology
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No specific toxicological studies on (Dichloromethyl)cyclohexane were identified. The

toxicological profile is therefore inferred from related compounds.

General Toxicity of Chlorinated Hydrocarbons:

Chlorinated hydrocarbons are known to have a range of toxic effects. The liver and kidneys are

often target organs. Neurological effects, such as dizziness, headache, and incoordination, can

also occur with exposure.

Toxicity of Cyclohexane Derivatives:

Cyclohexane itself can cause central nervous system depression, and it is a skin and

respiratory tract irritant.

Due to the lack of specific data, it is prudent to handle (Dichloromethyl)cyclohexane as a

substance with unknown but potentially significant toxicity.

Safety and Handling
All work with (Dichloromethyl)cyclohexane should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

4.1. Personal Protective Equipment (PPE)

A comprehensive PPE program should be implemented. The following are minimum

recommendations:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Glove breakthrough

times should be considered for prolonged handling.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. For larger

quantities or in situations with a higher risk of splashing, chemical-resistant coveralls may be

necessary.

Respiratory Protection: If working outside of a fume hood or if aerosols may be generated, a

respirator with an appropriate organic vapor cartridge is recommended.
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4.2. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

4.3. Spill and Emergency Procedures

Small Spills: Absorb with an inert material (e.g., vermiculite, sand) and place in a suitable

container for disposal.

Large Spills: Evacuate the area and prevent entry. Contact environmental health and safety

personnel.

Fire: Use a dry chemical, carbon dioxide, or foam extinguisher. Do not use water, as it may

be ineffective and spread the chemical. Fire may produce irritating and toxic gases, including

hydrogen chloride.

4.4. First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Experimental Protocols
Due to the absence of specific published studies on (Dichloromethyl)cyclohexane, detailed

experimental protocols are not available. The following section provides a generalized workflow

for handling a chemical with unknown toxicity in a research setting.

General Experimental Workflow for Handling Potentially Hazardous Chemicals
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Risk Assessment
(Review available data, consider analogous compounds)

Develop Standard Operating Procedure (SOP)
(Handling, storage, waste disposal)

Engineering Controls
(Chemical fume hood, ventilation)

Personal Protective Equipment (PPE)
(Gloves, goggles, lab coat)

Experiment Execution

Decontamination
(Work surfaces, equipment)

Documentation
(Record procedures, observations, and deviations)

Waste Disposal
(Follow institutional guidelines)

Click to download full resolution via product page

Caption: General workflow for experiments with potentially hazardous chemicals.

Hazard Assessment Logic
When specific toxicological data is unavailable, a logical process of hazard assessment based

on analogous compounds is necessary.
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Data for (Dichloromethyl)cyclohexane Analog Compound Data

Specific Toxicity Data
(Not Available)

Inferred Hazard Profile
(Handle with caution, assume moderate toxicity)

Lack of data informs caution

Dichlorinated Alkanes
(Potential for hepato- and nephrotoxicity)

Cyclohexane Derivatives
(Potential for skin/respiratory irritation, CNS effects)

Implement Stringent Safety Protocols
(Engineering controls, PPE, SOPs)

Click to download full resolution via product page

Caption: Logical relationship for hazard assessment in the absence of specific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15211015?utm_src=pdf-body-img
https://www.benchchem.com/product/b15211015?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloromethyl_cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloromethyl_cyclohexane
https://www.benchchem.com/product/b15211015#dichloromethyl-cyclohexane-safety-handling-and-toxicity-information
https://www.benchchem.com/product/b15211015#dichloromethyl-cyclohexane-safety-handling-and-toxicity-information
https://www.benchchem.com/product/b15211015#dichloromethyl-cyclohexane-safety-handling-and-toxicity-information
https://www.benchchem.com/product/b15211015#dichloromethyl-cyclohexane-safety-handling-and-toxicity-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15211015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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